Cas no 2035017-72-0 ((2E)-3-(2-methoxyphenyl)-N-(1-{1,3thiazolo5,4-bpyridin-2-yl}piperidin-4-yl)prop-2-enamide)

• Product Name: (2E)-3-(2-methoxyphenyl)-N-(1-{1,3thiazolo5,4-bpyridin-2-yl}piperidin-4-yl)prop-2-enamide
• CAS No: 2035017-72-0
• MF: C₂₁H₂₂N₄O₂S
• MW: 394.489983081818
• CID: 5962828
• PubChem ID: 119099399
• Update Time: 2025-06-11

(2E)-3-(2-methoxyphenyl)-N-(1-{1,3thiazolo5,4-bpyridin-2-yl}piperidin-4-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2-methoxyphenyl)-N-(1-{1,3thiazolo5,4-bpyridin-2-yl}piperidin-4-yl)prop-2-enamide
• 2035017-72-0
• (2E)-3-(2-methoxyphenyl)-N-(1-{[1,3]thiazolo[5,4-b]pyridin-2-yl}piperidin-4-yl)prop-2-enamide
• (E)-3-(2-methoxyphenyl)-N-(1-(thiazolo[5,4-b]pyridin-2-yl)piperidin-4-yl)acrylamide
• AKOS026687440
• (E)-3-(2-methoxyphenyl)-N-[1-([1,3]thiazolo[5,4-b]pyridin-2-yl)piperidin-4-yl]prop-2-enamide
• F6240-6994

• Inchi： 1S/C21H22N4O2S/c1-27-18-7-3-2-5-15(18)8-9-19(26)23-16-10-13-25(14-11-16)21-24-17-6-4-12-22-20(17)28-21/h2-9,12,16H,10-11,13-14H2,1H3,(H,23,26)/b9-8+
• InChI Key： CVHXDMYVCHZTCN-CMDGGOBGSA-N
• SMILES： S1C2C(=CC=CN=2)N=C1N1CCC(CC1)NC(/C=C/C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 394.14634713g/mol
• Monoisotopic Mass: 394.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.6Ų

Additional information on (2E)-3-(2-methoxyphenyl)-N-(1-{1,3thiazolo5,4-bpyridin-2-yl}piperidin-4-yl)prop-2-enamide

Introduction to (2E)-3-(2-methoxyphenyl)-N-(1-{1,3-thiazolo[5,4-b]pyridin-2-yl}piperidin-4-yl)prop-2-enamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 2035017-72-0 and the systematic name (2E)-3-(2-methoxyphenyl)-N-(1-{1,3-thiazolo[5,4-b]pyridin-2-yl}piperidin-4-yl)prop-2-enamide represents a fascinating intersection of medicinal chemistry and pharmacology. This intricate molecular structure has garnered significant attention in recent years due to its potential therapeutic applications and its unique biochemical properties. The compound's framework, characterized by a conjugated system of double bonds and heterocyclic rings, suggests a high degree of versatility in its interactions with biological targets.

In the realm of chemical biology, the exploration of novel heterocyclic compounds is paramount to the development of innovative therapeutic strategies. The presence of both thiazole and pyridine rings in this molecule not only contributes to its structural complexity but also enhances its binding affinity to various biological receptors. Thiazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a piperidine moiety further modulates the compound's pharmacokinetic profile, potentially improving its solubility and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with remarkable accuracy. Molecular docking studies have revealed that (2E)-3-(2-methoxyphenyl)-N-(1-{1,3-thiazolo[5,4-b]pyridin-2-yl}piperidin-4-yl)prop-2-enamide exhibits strong interactions with enzymes and receptors involved in critical cellular pathways. For instance, preliminary simulations suggest that it may inhibit the activity of kinases associated with tumor proliferation, making it a promising candidate for oncological research.

The role of spectroscopic techniques in characterizing the structural and dynamic properties of this compound cannot be overstated. Nuclear Magnetic Resonance (NMR) spectroscopy has been instrumental in elucidating the connectivity and conformational preferences of its aromatic and heterocyclic components. Additionally, Mass Spectrometry (MS) has provided insights into its fragmentation patterns, which are essential for understanding its metabolic stability and potential degradation pathways.

The synthesis of this compound represents a testament to the ingenuity of modern organic chemistry. Multi-step synthetic routes involving palladium-catalyzed cross-coupling reactions have been employed to construct the intricate core structure. These methodologies not only highlight the synthetic prowess of the research team but also underscore the importance of transition metal catalysis in facilitating complex bond formations. The optimization of reaction conditions to achieve high yields and purity is a critical aspect that ensures the compound's suitability for further biological evaluation.

In vivo studies have begun to shed light on the pharmacological profile of (2E)-3-(2-methoxyphenyl)-N-(1-{1,3-thiazolo[5,4-b]pyridin-2-yl}piperidin-4-yl)prop-2-enamide. Initial animal models have demonstrated promising results in terms of efficacy and safety. Specifically, its ability to modulate neurotransmitter release has been observed in brain tissue samples, suggesting potential applications in neuropharmacology. Furthermore, its interaction with immune cells has been explored, revealing anti-inflammatory effects that could be beneficial in treating autoimmune disorders.

The integration of artificial intelligence (AI) into drug discovery pipelines has accelerated the pace at which novel compounds like this one are being identified and validated. Machine learning algorithms have been trained on vast datasets containing known bioactive molecules to predict new candidates with desired properties. This approach has not only shortened development timelines but also increased the likelihood of identifying compounds with high therapeutic potential.

The future prospects for this compound are vast and multifaceted. Ongoing research aims to explore its efficacy in treating a range of diseases beyond cancer and neurodegenerative disorders. For instance, studies are being conducted to assess its impact on cardiovascular health by examining its effects on cholesterol metabolism and blood pressure regulation. Additionally, its antimicrobial properties are being investigated as a potential strategy against drug-resistant pathogens.

The environmental impact of synthesizing such complex molecules is also a consideration that cannot be ignored. Green chemistry principles are being increasingly adopted to minimize waste and reduce energy consumption during production processes. Techniques such as flow chemistry and solvent-free reactions are being explored as sustainable alternatives to traditional batch processing methods.

In conclusion, the compound identified by CAS number 2035017-72-0 exemplifies the cutting-edge advancements occurring at the intersection of chemistry and biology. Its unique structural features and promising biological activities position it as a valuable asset in the ongoing quest for novel therapeutics. As research continues to uncover new applications for this molecule, it is likely that it will play an increasingly important role in addressing some of humanity's most pressing health challenges.